Cas no 1063734-02-0 (3-(Cyclopropylmethoxymethyl)pyrrolidine)

• Product Name: 3-(Cyclopropylmethoxymethyl)pyrrolidine
• CAS No: 1063734-02-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD16714828
• CID: 1175767
• PubChem ID: 56829857
• Update Time: 2025-06-08

3-(Cyclopropylmethoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[(CyclopropylMethoxy)Methyl]pyrrolidine
• 3-((Cyclopropylmethoxy)Methyl)Pyrrolidine(WXC00527)
• 3-(Cyclopropylmethoxymethyl)pyrrolidine
• 1063734-02-0
• VILQGKAIDWXNGU-UHFFFAOYSA-N
• AKOS011656911
• 3-((cyclopropylmethoxy)methyl)pyrrolidine
• DA-24521
• AS-65077
• SCHEMBL3159512
• 3-Cvclopropylmethoxymethyl-pyrrolidine
• 3-Cyclopropylmethoxymethyl-pyrrolidine
• A1-30610
• W10918

• MDL： MFCD16714828
• Inchi： 1S/C9H17NO/c1-2-8(1)6-11-7-9-3-4-10-5-9/h8-10H,1-7H2
• InChI Key： VILQGKAIDWXNGU-UHFFFAOYSA-N
• SMILES： O(CC1CNCC1)CC1CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(Cyclopropylmethoxymethyl)pyrrolidine

Introduction to 3-(Cyclopropylmethoxymethyl)pyrrolidine (CAS No. 1063734-02-0)

3-(Cyclopropylmethoxymethyl)pyrrolidine, identified by the chemical abstracts service number 1063734-02-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This pyrrolidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The presence of both a cyclopropyl group and a methoxymethyl substituent introduces distinct electronic and steric properties, making this compound a valuable scaffold for designing novel bioactive molecules.

The cyclopropylmethoxymethyl moiety in the molecular structure of this compound contributes to its overall physicochemical profile, influencing factors such as solubility, metabolic stability, and binding affinity. These properties are critical in determining the compound's suitability for further exploration in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such derivatives with greater accuracy, facilitating the design of more efficient synthetic routes and optimization strategies.

In the context of contemporary pharmaceutical research, 3-(Cyclopropylmethoxymethyl)pyrrolidine has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit pharmacological activity by interacting with specific targets, such as enzymes or receptors, which are implicated in diseases ranging from neurological disorders to inflammatory conditions. The pyrrolidine core is particularly well-known for its versatility in drug design, with numerous examples of successful clinical candidates featuring this scaffold.

The synthesis of 3-(Cyclopropylmethoxymethyl)pyrrolidine involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to enhance yield and enantioselectivity. These approaches align with the broader trend toward sustainable and efficient chemical synthesis, which is increasingly prioritized in industrial and academic research settings.

One of the most compelling aspects of 3-(Cyclopropylmethoxymethyl)pyrrolidine is its potential as a building block for more complex molecules. By incorporating this scaffold into larger structures, chemists can explore new chemical space while leveraging the known properties of the pyrrolidine moiety. This strategy has been successfully applied in various drug discovery programs, where structural analogs are designed to improve potency, selectivity, and pharmacokinetic profiles.

Recent publications have highlighted the use of 3-(Cyclopropylmethoxymethyl)pyrrolidine in the development of novel therapeutic agents. For instance, researchers have demonstrated its utility in generating derivatives with enhanced binding affinity to specific protein targets. These findings underscore the importance of carefully designed molecular libraries in accelerating the discovery process. The compound's unique structural features make it particularly amenable to such explorations, offering a rich foundation for further innovation.

The pharmacokinetic properties of 3-(Cyclopropylmethoxymethyl)pyrrolidine are also subjects of ongoing investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be thoroughly evaluated to assess the compound's potential as a lead candidate. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been instrumental in characterizing these properties. Such data are essential for guiding decision-making during drug development.

In conclusion, 3-(Cyclopropylmethoxymethyl)pyrrolidine (CAS No. 1063734-02-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.